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Compound of Interest

Compound Name: Disperse Violet S press cake
Cat. No.: B12281992
Get Quote
\ J

Executive Summary

This application note details the protocol for converting Disperse Violet S (chemically identified
as Disperse Violet 26, C.1. 62025) from a raw press cake into a stable, high-performance nano-
dispersion.

While Disperse Violet 26 is an industrial anthraquinone dye, its physicochemical properties—
high hydrophobicity, crystalline rigidity, and low aqueous solubility—make it an excellent model
compound for developing formulations for Class Il/IV hydrophobic drugs and advanced textile
nanotechnologies. The core challenge addressed here is overcoming the high interfacial
tension between the hydrophobic dye crystal and the aqueous phase to prevent Ostwald
ripening and agglomeration.

This guide utilizes a Top-Down High-Energy Wet Milling approach, stabilized by an electrosteric
surfactant system.

Materials Profile & Pre-Formulation
Active Ingredient: Disperse Violet S (Press Cake)

e Chemical Name: 1,4-diamino-2,3-diphenoxyanthraquinone[1][2][3][4]
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« CAS: 6408-72-6[1][4][5]

e Structure: Anthraquinone backbone with phenoxy substituents.

o Physical State: Dark reddish-violet press cake.

o Impurities (Critical): The press cake typically contains 40-60% water, residual phenols,

inorganic salts (KCI/NaCl), and synthesis byproducts.

o Note: High salt content interferes with the Double Layer (DLVO theory), reducing zeta

potential. Pre-washing is mandatory.

Dispersant Selection Strategy

To achieve a particle size distribution (PSD) <300 nm, a dual-stabilization system is required:

Component Type

Recommended
Agent

Function

Mechanism

Primary Dispersant

Sodium
Lignosulfonate (e.g.,
Borregaard

Vanisperse)

Main stabilizer

Electrosteric: Provides
negative charge and

steric bulk.

Secondary Dispersant

Naphthalene
Sulfonate Condensate
(NSF)

Wetting agent

Electrostatic: Rapidly
wets hydrophobic
surfaces to reduce

viscosity.

Wetting/Grinding Aid

Alkylphenol
Ethoxylate (or
Poloxamer 188 for

Pharma)

Surface tension

reduction

Steric: Prevents re-
agglomeration during

high-shear impact.

Experimental Protocol
Phase 1: Press Cake Pre-Treatment (Purification)

Objective: Remove electrolytes that compress the electrical double layer.
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» Resuspension: Disperse 5009 of Disperse Violet S press cake in 2L of deionized water
(conductivity <5 puS/cm).

» Agitation: Stir at 500 RPM for 30 minutes.
« Filtration: Filter using a Buchner funnel (Whatman Grade 1 equivalent).

e Washing: Wash the cake continuously with DI water until the filtrate conductivity drops below
200 pS/cm.

e Moisture Check: Analyze a small sample (1g) at 105°C to determine solid content (typically
40-50%).

Phase 2: Slurry Preparation (Pre-Dispersion)

Objective: Create a pumpable mill-base with uniform consistency.

Formulation Table (Target 1kg Batch):

Ingredient Mass (g) % wiw

Washed Press Cake (calc. as

dry dye) 300.0 30.0%

Sodium Lignosulfonate 120.0 12.0%

Naphthalene Sulfonate (NSF) 30.0 3.0%

Defoamer (Silicon-free) 2.0 0.2%

Deionized Water 548.0 54.8%

Total 1000.0 100%
Protocol:

o Dissolve dispersants in water using a High-Shear Mixer (e.g., Cowles blade) at 1,000 RPM.

o Slowly add the wet press cake while increasing speed to 2,500 RPM.
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e Mix for 30 minutes.

e QC Check: Measure viscosity. Target <500 cP. If too viscous, add water (adjusting solid %
calculation).[3]

Phase 3: High-Energy Bead Milling (Nano-Sizing)

Objective: Fracture crystals via shear and impact forces.
e Equipment: Horizontal Bead Mill (e.g., Netzsch, Dyno-Mill).
e Media: Yttrium-Stabilized Zirconia (YTZ) beads.
o Step A (Coarse): 0.8-1.0 mm beads.
o Step B (Fine): 0.3—-0.4 mm beads.
e Chamber Filling: 80-85% volume.

Workflow:

System Priming: Prime the mill with water, then displace with mill-base.[3]

Recirculation Mode: Set pump speed to turnover the batch every 4-5 minutes.

Tip Speed: Set agitator shaft speed to 10-12 m/s.

Temperature Control: Maintain jacket cooling <35°C. Critical: High heat degrades
lignosulfonates and causes dye recrystallization.

Sampling Intervals: Draw 5mL samples at T=0, 15, 30, 60, 90, 120 mins.

Phase 4: Visualization of Mechanism

The following diagram illustrates the transformation from raw press cake to stabilized nano-
dispersion.
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Figure 1: Workflow for the Top-Down synthesis of Disperse Violet 26 nano-dispersion.

Characterization & Quality Control
Particle Size Analysis (DLS)

Use Dynamic Light Scattering (e.g., Malvern Zetasizer).
e Dilution: 1:1000 in DI water.
e Target Specs:

o D50 (Median): 120 — 180 nm

o D90: < 350 nm[6]

o PDI (Polydispersity Index): < 0.25 (Indicates narrow distribution).

Zeta Potential

e Requirement: Absolute value > -30 mV.

» Typical Result: Lignosulfonate/NSF systems usually yield -45 mV to -55 mV, indicating
excellent electrostatic stability.

Storage Stability (Centrifugation)

o Protocol: Centrifuge at 3,000 RPM for 30 minutes.

o Pass Criteria: No hard sediment (cake). A soft, redispersible sediment is acceptable.
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Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Viscosity Spike during Milling

"Shock" flocculation due to
newly created surface area

starving the dispersant.

Pause milling. Add 2-5% more

NSF dispersant immediately.

Foaming

Mechanical entrapment of air;

surfactant overload.

Reduce pump speed. Add
tributyl phosphate (TBP) or

specific defoamer.

Particle Size Plateau (>500nm)

Beads are too large or

insufficient energy density.

Switch to smaller beads
(0.3mm). Increase tip speed to
14 m/s.

Dye Recrystallization

Temperature too high during

milling.

Check cooling system. Ensure

product temp stays <40°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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